Cas no 2228696-78-2 (3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine
• CAS No: 2228696-78-2
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6129286
• PubChem ID: 165849814
• Update Time: 2025-06-07

3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine
• EN300-1733828
• 2228696-78-2

• Inchi： 1S/C12H14N2O3/c1-7-4-9(15-2)12(10(5-7)16-3)8-6-11(13)17-14-8/h4-6H,13H2,1-3H3
• InChI Key： FRQSQVUPOKKABN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C1C=C(N)ON=1)OC

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine

3-(2,6-Dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine: A Comprehensive Overview

3-(2,6-Dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine (CAS No. 2228696-78-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine.

Chemical Structure and Properties

The molecular formula of 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine is C₁₄H₁₇N₃O₃, with a molecular weight of approximately 279.30 g/mol. The compound features a 1,2-oxazole ring substituted with a 2,6-dimethoxy-4-methylphenyl group and an amino group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the methoxy groups enhance the lipophilicity of the compound, while the amino group provides potential sites for hydrogen bonding and interaction with biological targets.

Synthesis Methods

The synthesis of 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine has been explored through various routes. One common method involves the reaction of 2,6-dimethoxy-4-methylbenzaldehyde with an appropriate amine and a nitrile derivative under specific conditions to form the desired oxazole ring. Another approach involves the cyclization of a substituted nitrile with an amine in the presence of a suitable catalyst. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

Biological Activities

3-(2,6-Dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine has demonstrated a range of biological activities that make it a valuable candidate for drug discovery. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, it has been reported to possess antioxidant activity, which can help protect cells from oxidative stress and damage.

In the context of neurodegenerative diseases, 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine has shown promise in modulating neurotransmitter systems and protecting neurons from apoptosis. This makes it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, preliminary studies have indicated that the compound may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

Clinical Applications and Research Advances

The potential clinical applications of 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine are currently being explored through various preclinical and clinical studies. Preclinical trials have demonstrated its efficacy in animal models of inflammation and neurodegeneration. These findings have paved the way for further investigation into its safety and efficacy in human subjects.

In recent years, several research groups have focused on optimizing the pharmacokinetic properties of 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine. This includes enhancing its bioavailability and reducing potential side effects. These efforts are crucial for advancing the compound from bench to bedside.

Conclusion

In conclusion, 3-(2,6-dimethoxy-4-methylphenyl)-1,2-oxazol-5-amine (CAS No. 2228696-78-2) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and versatile biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.